Cas no 66787-70-0 (Ethyl 1-methylimidazole-5-carboxylate)

• Product Name: Ethyl 1-methylimidazole-5-carboxylate
• CAS No: 66787-70-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD06204805
• CID: 1027607
• PubChem ID: 18914307
• Update Time: 2025-04-20

Ethyl 1-methylimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-imidazole-5-carboxylate
• Ethyl 1-Methylimidazole-5-carboxylate
• ethyl 3-methylimidazole-4-carboxylate
• 3-Methyl-3H-imidazole-4-carboxylic acid ethyl ester
• Ethyl 1-methyl-5-imidazolecarboxylate
• Ro 31-0886
• Ethyl1-Methyl-1H-imidazole-5-carboxylate
• 1H-Imidazole-5-carboxylic acid, 1-methyl-, ethyl ester
• AIPYAGWNEMVIJQ-UHFFFAOYSA-N
• KM1036
• Ethyl1-Methylimidazole-5-carboxylate
• 0254AC
• AB23239
• TRA0000755
• SY003890
• AB1001785
• L-3-HYDROXY-N-METHYLMORPHINANDIHYDRATE
• AMY20463
• A8985
• FT-0658788
• 66787-70-0
• AKOS006294732
• DTXSID40596432
• SCHEMBL1822972
• AS-31616
• MFCD06204805
• DB-013343
• Ethyl 1-methylimidazole-5-carboxylate

• MDL： MFCD06204805
• Inchi： 1S/C7H10N2O2/c1-3-11-7(10)6-4-8-5-9(6)2/h4-5H,3H2,1-2H3
• InChI Key： AIPYAGWNEMVIJQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 294.9℃ at 760 mmHg
• Flash Point: 132.2℃
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 44.12000
• LogP: 0.59680